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Compound of Interest

9,9-Bis(methoxymethyl)-9H-
Compound Name:
fluorene

Cat. No.: B065785

Technical Guide: 9,9-Bis(methoxymethyl)-9H-
fluorene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9,9-Bis(methoxymethyl)-9H-
fluorene, detailing its chemical and physical properties, synthesis protocols, and key
applications. The information is curated for professionals in research, chemical synthesis, and
materials science.

Core Compound Properties

9,9-Bis(methoxymethyl)-9H-fluorene is a fluorene derivative recognized for its utility as an
internal electron donor in Ziegler-Natta catalysts for polypropylene polymerization.[1][2][3] Its
rigid fluorene core and flexible ether functionalities enable it to effectively coordinate with
transition metal centers, leading to enhanced stereocontrol during polymerization.[1]

Physicochemical Data
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Property Value Source

Molecular Formula C17H1802 [4115][6]

Molecular Weight 254.32 g/mol [4115][6]

CAS Number 182121-12-6 [4][51[7]
White to off-white crystalline

Appearance _ [1]
powder or solid

Melting Point 66—72 °C [1]

Boiling Point 359.9 £ 15.0 °C at 760 mmHg [8]

Density 1.18 g/cm3 [1]

Flash Point >150°C [1]

Purity 297% - 299% [1][6][8]

Identification and Structure

Identifier Value Source
9,9-

IUPAC Name ) [4]
bis(methoxymethyl)fluorene
COCC1(C2=CC=CC=C2C3=C

SMILES [4][5]
C=CC=C31)CcoC
InChl=1S/C17H1802/c1-18-
11-17(12-19-2)15-9-5-3-7-

InChl 13(15)14-8-4-6-10- [4][5]
16(14)17/h3-10H,11-12H2,1-
2H3
ZWINORFLMHROGF-

InChlKey [415]

Synthesis Protocols
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The synthesis of 9,9-Bis(methoxymethyl)-9H-fluorene is typically achieved in a two-step
process starting from fluorene.

Synthesis Workflow Diagram

General Synthesis Workflow for 9,9-Bis(methoxymethyl)-9H-fluorene
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Caption: Synthesis workflow from fluorene to the final product.
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Step 1: Synthesis of 9,9-Bis(hydroxymethyl)fluorene

This initial step involves the hydroxymethylation of fluorene.
e Reactants: Fluorene, paraformaldehyde.[2][9]

o Base/Solvent System: An alcoholic solution of a sodium alkoxide (e.g., sodium methoxide or
ethoxide) is commonly used as the base, with dimethyl sulfoxide (DMSO) serving as the
solvent.[9][10]

e Procedure Outline:
o A mixture of paraformaldehyde, DMSO, and sodium alkoxide is prepared.
o Solid fluorene (e.g., in powder form) is added to this mixture.[9]
o The reaction proceeds to form 9,9-bis(hydroxymethyl)fluorene.[9]
Step 2: Synthesis of 9,9-Bis(methoxymethyl)-9H-

fluorene

The intermediate, 9,9-bis(hydroxymethyl)fluorene, is then converted to the final product through
etherification.

¢ Reactants: 9,9-Bis(hydroxymethyl)fluorene, a methylating agent.
e Method A: Using Dimethyl Sulfate

o Reagents: Dimethyl sulfate is used as the methylating agent in the presence of an alkali
metal hydroxide solution (e.g., sodium hydroxide).[10] A phase transfer catalyst, such as a
tetraalkylammonium halide (e.g., tetrabutylammonium bromide), is also employed.[9][10]

o Procedure Outline:

= An alkali metal hydroxide solution is mixed with the tetraalkylammonium halide, 9,9-
bis(hydroxymethyl)fluorene, and a solvent.[9]
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» Dimethyl sulfate is added portion-wise (in at least three portions), with stirring for at
least 60 minutes between additions.[9][10]

e Method B: Using Trimethyl Phosphate

o Reagents: Trimethyl phosphate serves as a low-toxicity methylating agent, with a Lewis
acid catalyst.[11]

o Procedure Outline:

» 9,9-fluorenedimethanol, trimethyl phosphate, and a Lewis acid catalyst are added to a
sealed reaction vessel.[3][11]

» The mixture is heated (e.g., to 100°C) and stirred for an extended period (e.g., 24
hours).[3]

» The product can be purified by recrystallization from methanol.[11]

Applications and Relevance

While the prompt mentions drug development, the primary application of 9,9-
Bis(methoxymethyl)-9H-fluorene is in materials science.

Ziegler-Natta Catalysis

The most prominent application is as an internal electron donor for Ziegler-Natta catalysts used
in propylene polymerization.[1][2][3] Its use can lead to the production of polypropylene with
high isotacticity and a narrow molecular weight distribution.[2][3]

Organic Synthesis and Electronics

This compound also serves as a versatile intermediate in organic synthesis.[1][12] The fluorene
core's properties make it useful in the synthesis of conjugated polymers and small molecules
for applications in organic electronics, such as OLEDs and organic semiconductors.[1]

Due to the specific applications of this compound in materials science and chemical synthesis,
there is no available literature describing its involvement in biological signaling pathways
relevant to drug development.
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Safety and Handling

e Hazard Classification: Irritant (Xi).[5]

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[7][8]

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[7]

o Storage: Store at room temperature in a dry, sealed container.[6][8][13]

This guide provides foundational knowledge for professionals working with 9,9-
Bis(methoxymethyl)-9H-fluorene. For detailed experimental parameters and safety protocols,
it is essential to consult the primary literature and material safety data sheets (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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